Cas no 2228725-34-4 (3-(3,4-dihydro-2H-pyran-5-yl)-3-methylbutanoic acid)

• Product Name: 3-(3,4-dihydro-2H-pyran-5-yl)-3-methylbutanoic acid
• CAS No: 2228725-34-4
• MF: C₁₀H₁₆O₃
• MW: 184.232243537903
• CID: 6200475
• PubChem ID: 165765280
• Update Time: 2025-06-13

3-(3,4-dihydro-2H-pyran-5-yl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dihydro-2H-pyran-5-yl)-3-methylbutanoic acid
• 2228725-34-4
• EN300-1777710

• Inchi： 1S/C10H16O3/c1-10(2,6-9(11)12)8-4-3-5-13-7-8/h7H,3-6H2,1-2H3,(H,11,12)
• InChI Key： OMNRYYPTTYWSGV-UHFFFAOYSA-N
• SMILES： O1CCCC(=C1)C(C)(C)CC(=O)O

Computed Properties

• Exact Mass: 184.109944368g/mol
• Monoisotopic Mass: 184.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.5Ų

Additional information on 3-(3,4-dihydro-2H-pyran-5-yl)-3-methylbutanoic acid

Comprehensive Overview of 3-(3,4-dihydro-2H-pyran-5-yl)-3-methylbutanoic acid (CAS No. 2228725-34-4)

The compound 3-(3,4-dihydro-2H-pyran-5-yl)-3-methylbutanoic acid (CAS No. 2228725-34-4) is a chemically significant molecule with a unique structure combining a dihydropyran ring and a methylbutanoic acid moiety. This hybrid structure has garnered attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The presence of both a heterocyclic ring and a carboxylic acid functional group makes it a versatile intermediate for synthetic applications.

In recent years, the demand for heterocyclic compounds like 3-(3,4-dihydro-2H-pyran-5-yl)-3-methylbutanoic acid has surged, driven by their utility in drug discovery and material science. Researchers are particularly interested in its role as a precursor for chiral synthesis, where its stereochemistry can influence the biological activity of derived compounds. The compound’s CAS No. 2228725-34-4 is frequently searched in academic and industrial databases, reflecting its growing relevance in medicinal chemistry and catalysis.

One of the key trends in organic chemistry is the exploration of sustainable synthesis methods, and 3-(3,4-dihydro-2H-pyran-5-yl)-3-methylbutanoic acid aligns with this focus. Its structure allows for modifications via green chemistry approaches, such as enzymatic catalysis or solvent-free reactions. This adaptability makes it a candidate for eco-friendly industrial processes, addressing the rising demand for environmentally benign chemicals.

The compound’s dihydropyran component is also notable for its stability and reactivity, which are critical in designing drug-like molecules. Recent studies highlight its potential in developing anti-inflammatory and antimicrobial agents, as the scaffold can interact with biological targets effectively. Searches for CAS 2228725-34-4 applications often lead to discussions about its role in structure-activity relationship (SAR) studies, a hot topic in pharmacology.

From a technical perspective, the synthesis of 3-(3,4-dihydro-2H-pyran-5-yl)-3-methylbutanoic acid involves multi-step organic reactions, including cyclization and carboxylation. Optimizing these processes is a common query among chemists, as yield and purity are crucial for downstream applications. The compound’s methylbutanoic acid segment further enhances its solubility, making it suitable for formulation development in pharmaceuticals.

In summary, 3-(3,4-dihydro-2H-pyran-5-yl)-3-methylbutanoic acid (CAS No. 2228725-34-4) is a promising compound with broad applicability in organic synthesis, drug design, and green chemistry. Its unique structural features and alignment with current research trends ensure its continued relevance in scientific and industrial communities.